Cas no 1785405-30-2 (4-Methoxy-4-[(4-methylphenyl)methyl]piperidine)

• Product Name: 4-Methoxy-4-[(4-methylphenyl)methyl]piperidine
• CAS No: 1785405-30-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6245846
• PubChem ID: 105474741
• Update Time: 2025-05-20

4-Methoxy-4-[(4-methylphenyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-[(4-methylphenyl)methyl]piperidine
• EN300-1819529
• 1785405-30-2
• 4-Methoxy-4-[(4-methylphenyl)methyl]piperidine

• Inchi： 1S/C14H21NO/c1-12-3-5-13(6-4-12)11-14(16-2)7-9-15-10-8-14/h3-6,15H,7-11H2,1-2H3
• InChI Key： JKWZAOWLGYSBNU-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC(C)=CC=2)CCNCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-Methoxy-4-[(4-methylphenyl)methyl]piperidine

Introduction to 4-Methoxy-4-[(4-methylphenyl)methyl]piperidine (CAS No. 1785405-30-2) and Its Emerging Applications in Chemical Biology

4-Methoxy-4-[(4-methylphenyl)methyl]piperidine, identified by its CAS number 1785405-30-2, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by the presence of a methoxy group and a bulky 4-methylphenylmethyl side chain, exhibits unique pharmacological properties that make it a promising candidate for further investigation. The compound’s molecular framework, combining aromatic and heterocyclic elements, positions it as a versatile scaffold for the development of novel bioactive molecules.

The synthesis and characterization of 4-Methoxy-4-[(4-methylphenyl)methyl]piperidine have been the focus of several recent studies, highlighting its potential in modulating biological pathways. Piperidine derivatives are well-known for their role in drug discovery due to their ability to interact with various biological targets. The introduction of a methoxy group at the 4-position of the piperidine ring and the substitution with a 4-methylphenylmethyl moiety enhance its solubility and binding affinity, making it an attractive candidate for medicinal chemistry applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-Methoxy-4-[(4-methylphenyl)methyl]piperidine with target proteins with high accuracy. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The phenyl ring and its methyl substitution further contribute to its ability to engage with hydrophobic pockets on protein surfaces, which is crucial for drug efficacy.

In vitro studies have begun to unravel the pharmacological profile of 4-Methoxy-4-[(4-methylphenyl)methyl]piperidine. Initial experiments indicate that the compound demonstrates moderate affinity for certain neurotransmitter receptors, including serotonin receptors, which are implicated in mood regulation and cognitive functions. The methoxy group’s electronic effects modulate the compound’s interaction with these receptors, potentially leading to therapeutic benefits in conditions such as depression or anxiety disorders.

The structural motif of 4-Methoxy-4-[(4-methylphenyl)methyl]piperidine also makes it a valuable scaffold for designing molecules with enhanced metabolic stability. The piperidine ring is known to improve oral bioavailability, while the bulky side chain can prevent rapid metabolism by cytochrome P450 enzymes. This balance between structural rigidity and metabolic resistance is critical for developing drugs with prolonged half-lives and improved pharmacokinetic profiles.

One of the most exciting applications of 4-Methoxy-4-[(4-methylphenyl)methyl]piperidine lies in its potential as an intermediate in the synthesis of more complex pharmaceuticals. Researchers are exploring its use in generating analogs with tailored biological activities by modifying its substituents or incorporating additional functional groups. The versatility of this compound as a building block underscores its importance in modern drug discovery efforts.

The chemical synthesis of 4-Methoxy-4-[(4-methylphenyl)methyl]piperidine has been optimized to ensure high yield and purity, making it readily available for further research. Techniques such as nucleophilic substitution reactions and transition metal-catalyzed cross-coupling have been employed to construct its core structure efficiently. These synthetic strategies not only facilitate large-scale production but also allow for easy modifications, enabling rapid exploration of structural variations.

Future directions in the study of 4-Methoxy-4-[(4-methylphenyl)methyl]piperidine include exploring its potential in preclinical models to assess its therapeutic efficacy and safety profile. Collaborative efforts between chemists and biologists are essential to translate laboratory findings into clinical applications. By leveraging interdisciplinary approaches, researchers aim to uncover new therapeutic opportunities where this compound could play a pivotal role.

The growing interest in 4-Methoxy-4-[(4-methylphenyl)methyl]piperidine reflects the broader trend toward developing innovative molecular entities with tailored properties. Its unique combination of structural features positions it as a cornerstone in the quest for next-generation pharmaceuticals. As research continues to uncover new applications, this compound is poised to make significant contributions to both academic research and industrial drug development.